Dimethyl 2-(4-bromo-2-nitrophenyl)-2-methylmalonate

• Molecular Formula: C12H12BrNO6
• Molecular Weight: 346.13 g/mol
• IUPAC Name: dimethyl 2-(4-bromo-2-nitrophenyl)-2-methylpropanedioate
• InChI: InChI=1S/C12H12BrNO6/c1-12(10(15)19-2,11(16)20-3)8-5-4-7(13)6-9(8)14(17)18/h4-6H,1-3H3
• InChI Key: LZJWMCZPYZAHBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1)Br)[N+](=O)[O-])(C(=O)OC)C(=O)OC

Description

Dimethyl 2-(4-bromo-2-nitrophenyl)-2-methylmalonate is a useful research compound. Its molecular formula is C12H12BrNO6 and its molecular weight is 346.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following similar methods to those described in Preparation 324 using 2-(4-bromo-2-nitro-phenyl)-malonic acid dimethyl ester (10 g, 30 mmol), MeI (2 mL, 33 mmol) and K2CO3 (4.6 g, 33 mmol) gave the title compound (9.4 g) as a yellow solid. MS: [M+H]+=346.